Cas no 82033-39-4 (Butanoic acid, 4-iodo-2-methyl-, methyl ester)

• Product Name: Butanoic acid, 4-iodo-2-methyl-, methyl ester
• CAS No: 82033-39-4
• MF: C₆H₁₁IO₂
• MW: 242.054814577103
• CID: 699730
• PubChem ID: 71420285
• Update Time: 2025-04-19

Butanoic acid, 4-iodo-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-iodo-2-methyl-, methyl ester
• methyl 4-iodo-2-methylbutanoate
• 82033-39-4
• DTXSID90839487
• SCHEMBL1140708

• Inchi： 1S/C6H11IO2/c1-5(3-4-7)6(8)9-2/h5H,3-4H2,1-2H3
• InChI Key： KHUSVHSWJCXUIT-UHFFFAOYSA-N
• SMILES： ICCC(C(=O)OC)C

Computed Properties

• Exact Mass: 241.98038g/mol
• Monoisotopic Mass: 241.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų